1,3-Propanediol, 2-((o-chlorophenoxy)methyl)-2-methyl-

• CAS No.: 3894-16-4
• Molecular Formula: C11H15ClO3
• Molecular Weight: 230.69 g/mol
• IUPAC Name: 2-[(2-chlorophenoxy)methyl]-2-methylpropane-1,3-diol
• InChI: InChI=1S/C11H15ClO3/c1-11(6-13,7-14)8-15-10-5-3-2-4-9(10)12/h2-5,13-14H,6-8H2,1H3
• InChI Key: XUPWSSQZGXIAOC-UHFFFAOYSA-N
• Canonical SMILES: CC(CO)(CO)COC1=CC=CC=C1Cl

Description

1,3-Propanediol, 2-((o-chlorophenoxy)methyl)-2-methyl- is an organic compound that belongs to the class of chlorophenoxy derivatives. These compounds are often used in various chemical and industrial applications due to their unique properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,3-Propanediol, 2-((o-chlorophenoxy)methyl)-2-methyl- typically involves the reaction of 1,3-propanediol with o-chlorophenol in the presence of a suitable catalyst. The reaction conditions may include elevated temperatures and specific solvents to facilitate the reaction.

Industrial Production Methods

Industrial production methods for this compound may involve large-scale batch or continuous processes. The choice of method depends on factors such as yield, purity, and cost-effectiveness.

Chemical Reactions Analysis

Types of Reactions

1,3-Propanediol, 2-((o-chlorophenoxy)methyl)-2-methyl- can undergo various chemical reactions, including:

Oxidation: This reaction may involve the use of oxidizing agents to convert the compound into different oxidation states.

Reduction: Reducing agents can be used to modify the compound’s structure.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various catalysts for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while substitution reactions may produce different chlorophenoxy derivatives.

Scientific Research Applications

1,3-Propanediol, 2-((o-chlorophenoxy)methyl)-2-methyl- has various scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and as an intermediate in the production of other chemicals.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of polymers, resins, and other industrial materials.

Mechanism of Action

The mechanism of action of 1,3-Propanediol, 2-((o-chlorophenoxy)methyl)-2-methyl- involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, depending on the compound’s structure and functional groups.

Comparison with Similar Compounds

Similar Compounds

• 1,3-Propanediol, 2-((p-chlorophenoxy)methyl)-2-methyl-
• 1,3-Propanediol, 2-((o-bromophenoxy)methyl)-2-methyl-
• 1,3-Propanediol, 2-((o-fluorophenoxy)methyl)-2-methyl-

Uniqueness

1,3-Propanediol, 2-((o-chlorophenoxy)methyl)-2-methyl- is unique due to its specific chlorophenoxy group, which imparts distinct chemical and physical properties. These properties can influence its reactivity, biological activity, and industrial applications.